(E)-2-(4-methoxystyryl)-5-(4-(thiophene-2-carbonyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[(E)-2-(4-methoxyphenyl)ethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H20N4O3S/c1-28-17-7-4-16(5-8-17)6-9-20-24-18(15-23)22(29-20)26-12-10-25(11-13-26)21(27)19-3-2-14-30-19/h2-9,14H,10-13H2,1H3/b9-6+
• InChI Key: DMTFAOYVVXZMKP-RMKNXTFCSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CS4)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CS4)C#N
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

(E)-2-(4-methoxystyryl)-5-(4-(thiophene-2-carbonyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study discussed the synthesis of novel 1,2,4-triazole derivatives containing a piperazine nucleus and their screening for antimicrobial activities. Some compounds demonstrated good to moderate activities against tested microorganisms, highlighting the potential of these structures in developing new antimicrobial agents (Bektaş et al., 2010).

Imaging and Radioligand Development

• Research on carbon-11-labeled arylpiperazinylthioalkyl derivatives prepared for PET radioligand imaging of 5-HT1AR showcases the synthesis and application of piperazine derivatives in medical imaging. This study contributes to the understanding of how such compounds can be used in diagnosing and studying neurological conditions (Gao et al., 2012).

Biological Activity and SAR Studies

• Another study elaborated on the synthesis, biological activity, and structure-activity relationship (SAR) studies of novel conazole analogues, including derivatives of piperazine. These compounds were evaluated for their antimicrobial, antioxidant, antiurease, and anti α-glucosidase activities, with some showing promising results. This research underscores the importance of piperazine derivatives in discovering new pharmacologically active agents (Mermer et al., 2018).

Structural Studies and Drug Development

• A study focusing on the crystal structure, Hirshfeld surface analysis, and DFT calculations of novel piperazine derivatives sheds light on the structural and electronic properties of these compounds. Such investigations are crucial for drug design and development, providing insights into the interaction mechanisms of potential therapeutic agents (Kumara et al., 2017).